Cas no 675145-18-3 (L-Valinamide, N-acetyl-L-valyl-L-valyl-L-seryl-L-valyl-)
675145-18-3 structure
Product Name:L-Valinamide, N-acetyl-L-valyl-L-valyl-L-seryl-L-valyl-
CAS No:675145-18-3
MF:C25H46N6O7
MW:542.668746471405
CID:394706
PubChem ID:11214884
Update Time:2025-04-19
L-Valinamide, N-acetyl-L-valyl-L-valyl-L-seryl-L-valyl- Chemical and Physical Properties
Names and Identifiers
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- L-Valinamide, N-acetyl-L-valyl-L-valyl-L-seryl-L-valyl-
- (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-3-hydroxypropanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanamide
- 675145-18-3
- DTXSID20458948
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- Inchi: 1S/C25H46N6O7/c1-11(2)17(21(26)34)29-25(38)20(14(7)8)30-22(35)16(10-32)28-23(36)19(13(5)6)31-24(37)18(12(3)4)27-15(9)33/h11-14,16-20,32H,10H2,1-9H3,(H2,26,34)(H,27,33)(H,28,36)(H,29,38)(H,30,35)(H,31,37)/t16-,17-,18-,19-,20-/m0/s1
- InChI Key: YRCKOIZMHGUPMR-HVTWWXFQSA-N
- SMILES: O=C([C@H](C(C)C)NC([C@H](C(C)C)NC(C)=O)=O)N[C@@H](CO)C(N[C@H](C(N[C@H](C(N)=O)C(C)C)=O)C(C)C)=O
Computed Properties
- Exact Mass: 542.34308
- Monoisotopic Mass: 542.34279783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 38
- Rotatable Bond Count: 15
- Complexity: 859
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 209Ų
Experimental Properties
- PSA: 208.82
L-Valinamide, N-acetyl-L-valyl-L-valyl-L-seryl-L-valyl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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